N-[4-(isobutyrylamino)-2-methylphenyl]benzamide

• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol
• IUPAC Name: N-[2-methyl-4-(2-methylpropanoylamino)phenyl]benzamide
• InChI: InChI=1S/C18H20N2O2/c1-12(2)17(21)19-15-9-10-16(13(3)11-15)20-18(22)14-7-5-4-6-8-14/h4-12H,1-3H3,(H,19,21)(H,20,22)
• InChI Key: YBMTVOHOEQXERY-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)NC(=O)C(C)C)NC(=O)C2=CC=CC=C2

Description

N-[4-(isobutyrylamino)-2-methylphenyl]benzamide, also known as IB-MECA, is a synthetic compound that belongs to the class of adenosine A3 receptor agonists. It was first discovered in the early 1990s and has since been studied extensively for its potential applications in various fields of scientific research.

Scientific Research Applications

N-[4-(isobutyrylamino)-2-methylphenyl]benzamide has been widely studied for its potential applications in various fields of scientific research. One of the most promising areas of research is in the treatment of cancer. Studies have shown that N-[4-(isobutyrylamino)-2-methylphenyl]benzamide can inhibit the growth and proliferation of cancer cells, making it a potential therapeutic agent for various types of cancer, including breast, lung, and prostate cancer.
Another area of research is in the treatment of inflammatory diseases. N-[4-(isobutyrylamino)-2-methylphenyl]benzamide has been shown to have anti-inflammatory properties, making it a potential treatment for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Mechanism of Action

N-[4-(isobutyrylamino)-2-methylphenyl]benzamide exerts its effects by binding to adenosine A3 receptors, which are found in various tissues throughout the body. When activated, these receptors can modulate various cellular processes, including cell proliferation, apoptosis, and inflammation. N-[4-(isobutyrylamino)-2-methylphenyl]benzamide has been shown to selectively activate adenosine A3 receptors, leading to the inhibition of cancer cell growth and the reduction of inflammation.
Biochemical and Physiological Effects:
N-[4-(isobutyrylamino)-2-methylphenyl]benzamide has been shown to have several biochemical and physiological effects. In cancer cells, N-[4-(isobutyrylamino)-2-methylphenyl]benzamide can induce apoptosis, inhibit cell proliferation, and reduce the expression of genes involved in cancer progression. Inflammatory cells, N-[4-(isobutyrylamino)-2-methylphenyl]benzamide can reduce the production of pro-inflammatory cytokines and chemokines, leading to a reduction in inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[4-(isobutyrylamino)-2-methylphenyl]benzamide is its selectivity for adenosine A3 receptors. This makes it a valuable tool for studying the role of these receptors in various cellular processes. However, one limitation of N-[4-(isobutyrylamino)-2-methylphenyl]benzamide is its potential toxicity, which can limit its use in certain experiments. Additionally, the complex synthesis method of N-[4-(isobutyrylamino)-2-methylphenyl]benzamide can make it difficult to obtain pure and high-quality samples for research purposes.

Future Directions

There are several future directions for research on N-[4-(isobutyrylamino)-2-methylphenyl]benzamide. One area of interest is in the development of more potent and selective adenosine A3 receptor agonists. Another area of research is in the identification of the downstream signaling pathways activated by N-[4-(isobutyrylamino)-2-methylphenyl]benzamide, which could provide insights into its mechanism of action. Additionally, further studies are needed to determine the safety and efficacy of N-[4-(isobutyrylamino)-2-methylphenyl]benzamide in humans, which could pave the way for its clinical use in the treatment of cancer and inflammatory diseases.
Conclusion:
In conclusion, N-[4-(isobutyrylamino)-2-methylphenyl]benzamide is a synthetic compound with promising applications in various fields of scientific research. Its selective activation of adenosine A3 receptors makes it a valuable tool for studying the role of these receptors in various cellular processes. While its potential toxicity and complex synthesis method pose some limitations, further research on N-[4-(isobutyrylamino)-2-methylphenyl]benzamide could lead to the development of new therapies for cancer and inflammatory diseases.

Synthesis Methods

The synthesis of N-[4-(isobutyrylamino)-2-methylphenyl]benzamide involves several steps, starting with the reaction of 2,6-dimethylphenol with benzoyl chloride to form 2,6-dimethylbenzophenone. The resulting compound is then reacted with isobutyryl chloride and ammonia to form N-(4-isobutyrylphenyl)-2,6-dimethylbenzamide, which is further reacted with methylamine to produce N-[4-(isobutyrylamino)-2-methylphenyl]benzamide in its final form. The entire process is complex and requires skilled chemists to ensure the purity and quality of the final product.